3-Chloro-4-fluoro-5-(trifluoromethyl)aniline
Overview
Description
3-Chloro-4-fluoro-5-(trifluoromethyl)aniline is a chemical compound with a molecular weight of 213.56 . It is used in the synthesis of well-defined rod-coil block copolymers of trifluoromethylated poly(phenylene oxide) .
Synthesis Analysis
The synthesis of this compound involves the transformation of the chloride into a 4H-pyran-4-one 3c intermediate by the synthesis of (E)-4-methoxybut-3-en-2-one 3b with LiHMDS at −78 °C, followed by TFA-mediated cyclization .Molecular Structure Analysis
The molecular structure of 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline is represented by the linear formula: ClC6H3(CF3)NH2 . The molecular weight is 195.57 .Chemical Reactions Analysis
3-Chloro-4-fluoro-5-(trifluoromethyl)aniline participates in various chemical reactions. For instance, it was used in the synthesis of well-defined rod-coil block copolymers of trifluoromethylated poly(phenylene oxide) .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3 and a boiling point of 242.8±40.0 °C at 760 mmHg . Its flash point is 100.6±27.3 °C .Scientific Research Applications
Synthesis of Block Copolymers
This compound is used in the synthesis of well-defined rod-coil block copolymers of trifluoromethylated poly(phenylene oxide) .
Synthetic Building Block
It serves as a synthetic building block for various chemical syntheses .
Crop-Protection Products
It is used as a chemical intermediate for the synthesis of several crop-protection products .
Safety and Hazards
3-Chloro-4-fluoro-5-(trifluoromethyl)aniline is harmful by inhalation, in contact with skin, and if swallowed . It causes skin irritation and serious eye irritation . In case of contact, it is advised to wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes .
Future Directions
The trifluoromethyl group, which is present in 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline, is found in more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA) . Therefore, the future directions of this compound could be in the development of new pharmaceuticals .
properties
IUPAC Name |
3-chloro-4-fluoro-5-(trifluoromethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF4N/c8-5-2-3(13)1-4(6(5)9)7(10,11)12/h1-2H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAHNTLCBWGVHDY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)(F)F)F)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30652293 | |
Record name | 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30652293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-fluoro-5-(trifluoromethyl)aniline | |
CAS RN |
914225-61-9 | |
Record name | 3-Chloro-4-fluoro-5-(trifluoromethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30652293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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